Cas no 2229148-25-6 (tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate)

• Product Name: tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate
• CAS No: 2229148-25-6
• MF: C₁₇H₂₄N₂O₄
• MW: 320.383464813232
• CID: 5923159
• PubChem ID: 165621745
• Update Time: 2025-06-13

tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate
• EN300-1901046
• 2229148-25-6
• tert-butyl N-{1-[3-(ethylcarbamoyl)phenyl]-2-oxoethyl}-N-methylcarbamate

• Inchi： 1S/C17H24N2O4/c1-6-18-15(21)13-9-7-8-12(10-13)14(11-20)19(5)16(22)23-17(2,3)4/h7-11,14H,6H2,1-5H3,(H,18,21)
• InChI Key： JGQUGQQMJLXMRC-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)C1C=CC=C(C(NCC)=O)C=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 320.17360725g/mol
• Monoisotopic Mass: 320.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.7Ų

Additional information on tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate

Professional Introduction to Compound with CAS No. 2229148-25-6 and Product Name: *Tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate

Compound with the CAS number 2229148-25-6 and the product name Tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The intricate arrangement of functional groups within its molecular framework suggests a multifaceted utility, particularly in the synthesis of bioactive molecules.

The molecular structure of this compound encompasses several key features that contribute to its pharmacological relevance. The presence of a tert-butyl group provides steric stability, which is often essential for enhancing the binding affinity of drug candidates to their target receptors. Additionally, the N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl} moiety introduces a hydrophilic component, which can improve solubility and bioavailability—critical factors in drug formulation. These structural attributes make it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel carbamates as therapeutic agents. Carbamates are known for their versatility in drug design, offering a balance between lipophilicity and hydrophilicity, which is conducive to membrane permeability and target interaction. The specific carbamate derivative represented by Tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate is particularly noteworthy due to its unique substitution pattern, which may confer distinct pharmacokinetic properties.

Current research in pharmaceutical chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in optimizing drug candidates. The compound with CAS No. 2229148-25-6 aligns well with this trend, as its design allows for systematic modifications to evaluate the impact on biological activity. For instance, the ethylcarbamoyl substituent on the phenyl ring could be modified to explore different pharmacological profiles, making it a valuable scaffold for derivative synthesis.

The synthesis of this compound involves sophisticated organic transformations that highlight the expertise required in modern medicinal chemistry. Key steps include the formation of the carbamate linkage and the introduction of the tert-butyl group, both of which demand precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions or enzymatic catalysis, may be employed to achieve these transformations efficiently.

Evidence from recent studies suggests that derivatives of carbamates exhibit significant potential in various therapeutic areas. For example, certain carbamate-based compounds have shown efficacy in inhibiting enzymes involved in inflammatory pathways or metabolic disorders. The structural features of Tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate, particularly its ability to interact with biological targets through multiple binding sites, positions it as a candidate for developing novel therapeutics.

The pharmacological evaluation of this compound is an ongoing area of investigation. Preclinical studies are essential to assess its efficacy and safety profile before moving into clinical trials. These studies may involve in vitro assays to evaluate interactions with specific enzymes or receptors, as well as in vivo models to assess systemic pharmacokinetics and toxicity. The results from such studies will provide critical insights into its therapeutic potential and inform future development strategies.

The role of computational chemistry in drug discovery cannot be overstated. Molecular modeling techniques can be employed to predict how this compound interacts with biological targets at the atomic level. By simulating these interactions, researchers can gain insights into binding affinities and optimize the structure for improved efficacy. Such computational approaches are increasingly integrated into early-stage drug development pipelines, streamlining the process and reducing time-to-market.

In conclusion, compound with CAS No. 2229148-25-6 and its derivative Tert-butyl N-{1-3-(ethylcarbamoyl)phenyl-2-oxoethyl}-N-methylcarbamate represent a promising avenue in pharmaceutical research. Their unique structural features and potential applications make them valuable assets for further exploration in medicinal chemistry. As research progresses, these compounds are expected to contribute significantly to the development of new therapeutic agents addressing various human health challenges.